Cas no 954566-80-4 (2-4-(3,3-dimethylbutanamido)phenylacetic acid)

• Product Name: 2-4-(3,3-dimethylbutanamido)phenylacetic acid
• CAS No: 954566-80-4
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• MDL: MFCD09741224
• CID: 5229660
• PubChem ID: 16794396
• Update Time: 2025-07-01

2-4-(3,3-dimethylbutanamido)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-[(3,3-dimethyl-1-oxobutyl)amino]-
• 2-[4-(3,3-dimethylbutanamido)phenyl]acetic acid
• 2-4-(3,3-dimethylbutanamido)phenylacetic acid

• MDL： MFCD09741224
• Inchi： 1S/C14H19NO3/c1-14(2,3)9-12(16)15-11-6-4-10(5-7-11)8-13(17)18/h4-7H,8-9H2,1-3H3,(H,15,16)(H,17,18)
• InChI Key： MTDFRKQOCOBRRK-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC=C(NC(=O)CC(C)(C)C)C=C1

Additional information on 2-4-(3,3-dimethylbutanamido)phenylacetic acid

Introduction to 2-4-(3,3-dimethylbutanamido)phenylacetic acid (CAS No. 954566-80-4) in Modern Chemical and Pharmaceutical Research

2-4-(3,3-dimethylbutanamido)phenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 954566-80-4, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical innovation. This compound, featuring a unique structural motif comprising a phenylacetic acid backbone modified by an N-substituted amide group, presents intriguing possibilities for therapeutic applications and biochemical research. The molecular structure of this compound includes a phenyl ring substituted at the 2 and 4 positions with an amide functional group linked to a 3,3-dimethylbutanamide moiety. Such structural features not only contribute to its distinct chemical properties but also open avenues for exploring its biological activities and potential interactions with biological targets.

The significance of 2-4-(3,3-dimethylbutanamido)phenylacetic acid lies in its potential as a pharmacophore or a key structural component in drug design. The presence of both aromatic and amide functionalities allows for diverse interactions with enzymes, receptors, and other biomolecules. This characteristic makes it a valuable candidate for developing novel therapeutic agents targeting various diseases, including inflammatory disorders, metabolic conditions, and neurodegenerative diseases.

In recent years, there has been growing interest in the development of small-molecule modulators that can selectively interact with specific biological pathways. 2-4-(3,3-dimethylbutanamido)phenylacetic acid has been explored in several preclinical studies as a potential lead compound for drug discovery. Its unique structural features suggest that it may exhibit inhibitory or activating effects on certain enzymes or receptors, making it a promising candidate for further investigation.

One of the most compelling aspects of 2-4-(3,3-dimethylbutanamido)phenylacetic acid is its potential role in modulating inflammatory responses. Inflammatory processes are central to the pathogenesis of numerous diseases, and inhibiting key inflammatory pathways has been a major focus of drug development efforts. Studies have shown that compounds with similar structural motifs to 2-4-(3,3-dimethylbutanamido)phenylacetic acid can interact with inflammatory mediators and modulate immune responses. This suggests that this compound may have therapeutic potential in conditions such as rheumatoid arthritis, inflammatory bowel disease, and other chronic inflammatory disorders.

Additionally, the amide group in the structure of 2-4-(3,3-dimethylbutanamido)phenylacetic acid provides a site for further chemical modification, allowing researchers to fine-tune its biological activity. This flexibility makes it an attractive scaffold for structure-activity relationship (SAR) studies aimed at optimizing its potency and selectivity. By systematically modifying different parts of the molecule, scientists can identify derivatives with enhanced pharmacological properties.

The synthesis of 2-4-(3,3-dimethylbutanamido)phenylacetic acid is another area of interest. The compound can be synthesized through multi-step organic reactions involving the coupling of phenylacetic acid derivatives with appropriate amine precursors. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic approaches not only facilitate the production of the compound for research purposes but also provide insights into its structural features and reactivity.

In conclusion,2-4-(3,3-dimethylbutanamido)phenylacetic acid (CAS No. 954566-80-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for exploring new therapeutic strategies targeting various diseases. As research continues to uncover more about its biological activities and mechanisms of action,2-4-(3,3-dimethylbutanamido)phenylacetic acid is likely to play an increasingly important role in the development of novel drugs and treatments.